(2S)-2-Phenyl-2,3-dihydro-4H-1-benzopyran-4-one
(2S)-2-Phenyl-2,3-dihydro-4H-1-benzopyran-4-one
(2S)-flavanone is the (S)-enantiomer of flavanone. It is an enantiomer of a (2R)-flavanone.
Brand Name:
Vulcanchem
CAS No.:
17002-31-2
VCID:
VC0092983
InChI:
InChI=1S/C15H12O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-9,15H,10H2/t15-/m0/s1
SMILES:
C1C(OC2=CC=CC=C2C1=O)C3=CC=CC=C3
Molecular Formula:
C15H12O2
Molecular Weight:
224.25 g/mol
(2S)-2-Phenyl-2,3-dihydro-4H-1-benzopyran-4-one
CAS No.: 17002-31-2
Main Products
VCID: VC0092983
Molecular Formula: C15H12O2
Molecular Weight: 224.25 g/mol
| CAS No. | 17002-31-2 |
|---|---|
| Product Name | (2S)-2-Phenyl-2,3-dihydro-4H-1-benzopyran-4-one |
| Molecular Formula | C15H12O2 |
| Molecular Weight | 224.25 g/mol |
| IUPAC Name | (2S)-2-phenyl-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C15H12O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-9,15H,10H2/t15-/m0/s1 |
| Standard InChIKey | ZONYXWQDUYMKFB-HNNXBMFYSA-N |
| Isomeric SMILES | C1[C@H](OC2=CC=CC=C2C1=O)C3=CC=CC=C3 |
| SMILES | C1C(OC2=CC=CC=C2C1=O)C3=CC=CC=C3 |
| Canonical SMILES | C1C(OC2=CC=CC=C2C1=O)C3=CC=CC=C3 |
| Description | (2S)-flavanone is the (S)-enantiomer of flavanone. It is an enantiomer of a (2R)-flavanone. |
| PubChem Compound | 439652 |
| Last Modified | Nov 11 2021 |
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